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2-Methyl-4-octanone vs methyl isobutyl ketone
properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Chemical Properties and Comparison at a Glance

The following table summarizes the key physical and chemical properties of these two ketone solvents,

highlighting their distinct characteristics.

Property Methyl Isobutyl Ketone (MIBK) 2-Methyl-4-octanone

CAS Number 108-10-1 [1] [2] 7492-38-8 [3] [4] [5]

Molecular CeH120 [1] CoH1s0 [3] [4] [5]

Formula

Molecular 100.16 g/mol [1] [6] 142.24 g/mol [3] [4] [5]

Weight

Boiling Point 117-118 °C [1] [2] 180 °C [4] [5] [7]

Density 0.801 g/mL at 25 °C [2] 0.814-0.8258 g/cm? (estimate) [5] [7]
Refractive 1.395 (n20/D) [2] 1.415 [4] [7]
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Property Methyl Isobutyl Ketone (MIBK) 2-Methyl-4-octanone

Flash Point 14 °C (closed cup) [1] [2] 57.6 °C [7]

Water 1.91 g/100 mL (20 °C) [1] Low (logPoct/wat: 2.792) [8]

Solubility

Primary Solvent for resins, paints, nitrocellulose; Building block for proteomics

Applications Gold extraction; Precursor to antiozonant research; Pharmaceutical
(6PPD) [1] intermediates [3] [4]

Applications and Experimental Context

The distinct properties of these ketones make them suitable for very different specialized applications in

research and industry.

Methyl Isobutyl Ketone (MIBK)

MIBK is a versatile industrial solvent and chemical intermediate.

¢ Solvent Extraction: Due to its relatively low water solubility, MIBK is effective for liquid-liquid
extraction. A key application is the extraction of precious metals like gold and silver from cyanide
solutions in mining [1]. It is also used in analytical chemistry; for example, one referenced protocol
uses MIBK as a solvent to extract and determine cadmium in biological samples by inductively
coupled plasma atomic emission spectrometry (ICP-AES) [2].

¢ Polymer and Resin Solvent: It is a common solvent for gums, resins, paints, varnishes, lacquers,
and nitrocellulose [1].

e Chemical Precursor: A major industrial use is as a precursor in the synthesis of N-(1,3-
dimethylbutyl)-N'-phenyl-p-phenylene diamine (6PPD), an antiozonant used in tire manufacturing

[1].

2-Methyl-4-octanone

Information for this compound is more limited, indicating its use in specialized research contexts.
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e Research Chemical: It is explicitly described as a building block ketone for proteomics research
and is used in the synthesis of pharmaceutical intermediates [3] [4]. This suggests its value in
constructing more complex molecules for drug discovery and development.

Safety and Handling Protocols

Both compounds are flammable liquids and require careful handling.

e MIBK Safety Profile: MIBK is classified as a Flammable Liquid (Category 2) and carries warnings
for eye irritation and specific target organ toxicity [2]. Its low flash point of 14°C makes it highly
flammable [1] [2]. The recommended airborne exposure limit (TWA) is 50 ppm [1]. It should be stored
in a cool, well-ventilated area away from ignition sources [6].

¢ 2-Methyl-4-octanone Safety: While less data is available, its higher flash point (57.6°C) suggests a
lower flammability hazard compared to MIBK [7]. It should be stored away from oxidizing agents in a
cool, dry, well-sealed container [4].

Solvent Selection Workflow

The choice between MIBK and 2-Methyl-4-octanone depends entirely on the application. The following

diagram outlines the basic decision-making process.
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Solvent Selection
Requirement

o

Industrial Solvent or Pharmaceutical Intermediate
Extraction of Metals? or Proteomics Research?

No No

Verify Required Properties:
* Boiling Point
* Polarity
» Water Solubility

Verify Required Properties:
* Boiling Point Yes
* Lipophilicity (LogP)

Yes

Properties Match ~ Properties Match Properties Match \Properties Match

Choose MIBK Choose 2-Methyl-4-octanone

Click to download full resolution via product page

Conclusion and Key Differences

In summary, MIBK and 2-Methyl-4-octanone are ketone solvents with distinct profiles:

¢ Methyl Isobutyl Ketone (MIBK) is a lower-boiling, more water-soluble, and highly flammable solvent.
It is well-established in large-scale industrial applications such as surface coatings, metal
extraction, and polymer manufacturing.

e 2-Methyl-4-octanone is a higher-boiling, more lipophilic compound. It serves as a specialized
research chemical and building block in scientific fields like proteomics and pharmaceutical
development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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